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An In-depth Technical Guide to the Physical
Properties of Phenoxyethanol
This technical guide provides a comprehensive overview of the core physical properties of

phenoxyethanol, with a specific focus on its boiling and melting points. Designed for

researchers, scientists, and drug development professionals, this document consolidates key

data, outlines experimental methodologies for property determination, and presents a logical

workflow relevant to its application in scientific research.

Introduction to Phenoxyethanol
Phenoxyethanol (C₈H₁₀O₂) is a glycol ether that functions as a versatile solvent and

preservative in a wide array of products, including cosmetics, pharmaceuticals, and vaccines.

[1][2][3][4] It is a colorless, oily liquid characterized by a faint aromatic, rose-like odor.[3][5] Its

utility in various formulations is largely dictated by its specific physical and chemical

characteristics. Understanding these properties is critical for formulation development, stability

testing, and ensuring product safety and efficacy.

Core Physical Properties
The boiling and melting points are fundamental physical constants that provide insight into the

purity and physical state of phenoxyethanol under varying temperature conditions. Below is a

summary of reported values from various technical and safety data sheets.
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Table 1: Summary of Quantitative Physical Data for Phenoxyethanol

Physical Property Reported Value(s) Source(s)

Melting Point 14 °C [6][7][8]

11-13 °C [9][10][11]

11 °C [12]

-2 °C [3][5]

57 °F (13.9 °C) [7]

Boiling Point 245.2 °C (@ 760 Torr) [6][8]

244 - 246 °C [1]

247 °C [3][5][9][10]

237 °C [8][11]

246 °C [12]

~245 °C [13]

473.4 °F (245.2 °C) [7]

Note: Variations in reported values can be attributed to differences in experimental conditions,

sample purity, and measurement techniques.

Experimental Protocols for Property Determination
The determination of boiling and melting points is a standard procedure in chemical analysis for

identifying and assessing the purity of a substance. While specific experimental reports for

phenoxyethanol are not detailed in the provided literature, the following are standard, widely

accepted methodologies.

3.1. Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a common and efficient technique for determining the boiling point of

a small liquid sample.[14]
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Apparatus: A Thiele tube, mineral oil, a small test tube, a capillary tube (sealed at one end), a

thermometer, and a heat source (e.g., Bunsen burner).

Procedure:

A small amount of the phenoxyethanol sample (a few milliliters) is placed into the small

test tube.

A capillary tube is placed inside the test tube with its open end submerged in the liquid.

The test tube assembly is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is placed in a Thiele tube filled with mineral oil, ensuring the oil level

is above the sample.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.[14]

As the temperature rises, air trapped in the capillary tube will escape as a slow stream of

bubbles.

Heating continues until a continuous and vigorous stream of bubbles emerges from the

capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to re-enter

the capillary tube.[14]

3.2. Melting Point Determination (Capillary Method)

The melting point of a solid is determined by heating a small sample in a capillary tube and

observing the temperature range over which it transitions from a solid to a liquid. Since

phenoxyethanol's melting point is near room temperature, the sample would first need to be

solidified by cooling.
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Apparatus: A melting point apparatus (e.g., Mel-Temp), capillary tubes (sealed at one end),

and a solidified sample of phenoxyethanol.

Procedure:

A small amount of the pre-solidified phenoxyethanol is finely crushed and packed into the

bottom of a capillary tube to a height of 2-3 mm.

The capillary tube is placed into the heating block of the melting point apparatus.

The sample is heated rapidly at first to approach the expected melting point, then the

heating rate is slowed to 1-2 °C per minute.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample has completely liquefied is recorded as the

end of the melting range.

A narrow melting range (typically < 2 °C) is indicative of a pure substance.

Visualization of Experimental & Developmental
Workflow
The following diagram illustrates a logical workflow from the initial characterization of a

substance like phenoxyethanol to its application in product development, a process familiar to

the target audience of researchers and drug development professionals.
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Phase 1: Characterization

Phase 2: Formulation & Development

Phase 3: Quality Control & Application
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Workflow for Physical Property Determination and Application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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